Cas no 1203301-90-9 (N-(5-chloro-2-methoxyphenyl)-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide)
N-(5-chloro-2-methoxyphenyl)-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-chloro-2-methoxyphenyl)-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide
- N-(5-chloro-2-methoxyphenyl)-1-(6-pyridin-3-ylpyridazin-3-yl)piperidine-4-carboxamide
-
- Inchi: 1S/C22H22ClN5O2/c1-30-20-6-4-17(23)13-19(20)25-22(29)15-8-11-28(12-9-15)21-7-5-18(26-27-21)16-3-2-10-24-14-16/h2-7,10,13-15H,8-9,11-12H2,1H3,(H,25,29)
- InChI Key: CDVLADDVHZSLEN-UHFFFAOYSA-N
- SMILES: N1(C2=NN=C(C3=CC=CN=C3)C=C2)CCC(C(NC2=CC(Cl)=CC=C2OC)=O)CC1
N-(5-chloro-2-methoxyphenyl)-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5528-1727-2μmol |
N-(5-chloro-2-methoxyphenyl)-1-[6-(pyridin-3-yl)pyridazin-3-yl]piperidine-4-carboxamide |
1203301-90-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5528-1727-5μmol |
N-(5-chloro-2-methoxyphenyl)-1-[6-(pyridin-3-yl)pyridazin-3-yl]piperidine-4-carboxamide |
1203301-90-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5528-1727-10μmol |
N-(5-chloro-2-methoxyphenyl)-1-[6-(pyridin-3-yl)pyridazin-3-yl]piperidine-4-carboxamide |
1203301-90-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5528-1727-20μmol |
N-(5-chloro-2-methoxyphenyl)-1-[6-(pyridin-3-yl)pyridazin-3-yl]piperidine-4-carboxamide |
1203301-90-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5528-1727-1mg |
N-(5-chloro-2-methoxyphenyl)-1-[6-(pyridin-3-yl)pyridazin-3-yl]piperidine-4-carboxamide |
1203301-90-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5528-1727-2mg |
N-(5-chloro-2-methoxyphenyl)-1-[6-(pyridin-3-yl)pyridazin-3-yl]piperidine-4-carboxamide |
1203301-90-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5528-1727-3mg |
N-(5-chloro-2-methoxyphenyl)-1-[6-(pyridin-3-yl)pyridazin-3-yl]piperidine-4-carboxamide |
1203301-90-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5528-1727-4mg |
N-(5-chloro-2-methoxyphenyl)-1-[6-(pyridin-3-yl)pyridazin-3-yl]piperidine-4-carboxamide |
1203301-90-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5528-1727-5mg |
N-(5-chloro-2-methoxyphenyl)-1-[6-(pyridin-3-yl)pyridazin-3-yl]piperidine-4-carboxamide |
1203301-90-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5528-1727-10mg |
N-(5-chloro-2-methoxyphenyl)-1-[6-(pyridin-3-yl)pyridazin-3-yl]piperidine-4-carboxamide |
1203301-90-9 | 10mg |
$79.0 | 2023-09-09 |
N-(5-chloro-2-methoxyphenyl)-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on N-(5-chloro-2-methoxyphenyl)-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide
N-(5-Chloro-2-Methoxyphenyl)-1-6-(Pyridin-3-yl)Pyridazin-3-ylPiperidine-4-Carboxamide: A Comprehensive Overview
N-(5-Chloro-2-Methoxyphenyl)-1-6-(Pyridin-3-yl)Pyridazin-3-ylPiperidine-4-carboxamide (CAS No. 1203301-90-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, pharmacological properties, and recent research findings.
Chemical Structure and Synthesis: N-(5-Chloro-2-Methoxyphenyl)-1-6-(Pyridin-3-yl)Pyridazin-3-ylPiperidine-4-carboxamide is a complex molecule with a molecular formula of C24H24ClN5O2. The compound features a piperidine ring linked to a pyridazine moiety, which is further substituted with a pyridine group. The presence of the chloro and methoxy substituents on the phenyl ring adds to its structural complexity and contributes to its unique biological activities. The synthesis of this compound typically involves multi-step reactions, including coupling reactions and functional group transformations, which are meticulously designed to achieve high yields and purity.
Pharmacological Properties: Recent studies have highlighted the diverse pharmacological properties of N-(5-Chloro-2-Methoxyphenyl)-1-6-(Pyridin-3-yl)Pyridazin-3-ylPiperidine-4-carboxamide. One of the most notable aspects is its potent activity as a selective serotonin reuptake inhibitor (SSRI). This property makes it a promising candidate for the treatment of depression and anxiety disorders. Additionally, the compound has demonstrated significant anti-inflammatory effects, which could be beneficial in managing conditions such as rheumatoid arthritis and other inflammatory diseases.
Cancer Research: In the realm of oncology, N-(5-Chloro-2-Methoxyphenyl)-1-6-(Pyridin-3-yl)Pyridazin-3-ylPiperidine-4-carboxamide has shown promising results in preclinical studies. Research indicates that it can inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.
Neurological Applications: Another area where N-(5-Chloro-2-Methoxyphenyl)-1-6-(Pyridin-3-yl)Pyridazin-3-ylPiperidine-4-carboxamide has shown potential is in neurological disorders. Studies have demonstrated its ability to cross the blood-brain barrier (BBB), making it an attractive candidate for treating central nervous system (CNS) disorders. Preliminary research suggests that it may have neuroprotective effects, potentially beneficial in conditions such as Alzheimer's disease and Parkinson's disease.
Clinical Trials: While still in the early stages of development, N-(5-Chloro-2-Methoxyphenyl)-1-6-(Pyridin-3-yl)Pyridazin-3-ylPiperidine-4-carboxamide has entered Phase I clinical trials to evaluate its safety and tolerability in humans. Initial results are promising, with no significant adverse effects reported at therapeutic doses. Further clinical trials are planned to assess its efficacy in specific therapeutic areas.
Safety and Toxicology: strong> The safety profile of N-(5-Chloro-2-Methoxyphenyl) strong>-1-6-(Pyridin- strong > 3 < strong > - yl ) Py rid az i n - 3 - y l ) P i pe ri di ne - 4 - ca r box am ide has been extensively evaluated through preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, ongoing research is necessary to fully understand its long-term safety profile. p > < p >< s t rong > Future Directions: s t rong > The future prospects for N-(5-Chloro < strong > - 2 - M e tho x y p h e n y l ) s t r o ng > - 1 < s t r o ng > - 6 - ( P y ri d i n - 3 - y l ) P y ri d az i n - 3 - y l ) P i pe ri di ne - 4 - ca r box am ide are promising . Continued research efforts will focus on optimizing its pharmacokinetic properties , enhancing its bioavailability , and exploring new therapeutic applications . Additionally , efforts will be made to develop more efficient synthetic routes to reduce production costs and improve scalability . p > < p >< s t rong > Conclusion: s t rong > N-(5-Chloro < strong > - 2 - M e tho x y p h e n y l ) s t r o ng > - 1 < s t r o ng > - 6 - ( P y ri d i n - 3 - y l ) P y ri d az i n - 3 - y l ) P i pe ri di ne - 4 - ca r box am ide represents a significant advancement in medicinal chemistry . Its unique chemical structure , coupled with its diverse pharmacological properties , positions it as a promising candidate for various therapeutic applications . As research continues to uncover new insights into its mechanisms of action , this compound holds great potential for improving patient outcomes in multiple disease areas . p > article > response >
1203301-90-9 (N-(5-chloro-2-methoxyphenyl)-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)